Cas no 828242-93-9 (Benzenemethanamine, N-methyl-3-(2-pyrimidinyloxy)-)

Benzenemethanamine, N-methyl-3-(2-pyrimidinyloxy)-, is a specialized organic compound featuring a benzenemethanamine core substituted with a methyl group and a pyrimidinyloxy moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of bioactive molecules. The pyrimidinyloxy group enhances its ability to participate in hydrogen bonding and π-stacking interactions, making it valuable for designing ligands or modulators targeting specific biological pathways. Its well-defined chemical properties ensure consistent performance in synthetic routes, while its stability under standard conditions facilitates handling and storage. This compound is suited for research and development in medicinal chemistry and crop protection.
Benzenemethanamine, N-methyl-3-(2-pyrimidinyloxy)- structure
828242-93-9 structure
Product Name:Benzenemethanamine, N-methyl-3-(2-pyrimidinyloxy)-
CAS No:828242-93-9
MF:C12H13N3O
MW:215.251122236252
MDL:MFCD09692211
CID:682495
PubChem ID:17213576
Update Time:2025-05-22

Benzenemethanamine, N-methyl-3-(2-pyrimidinyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, N-methyl-3-(2-pyrimidinyloxy)-
    • N-methyl-1-(3-pyrimidin-2-yloxyphenyl)methanamine
    • DTXSID30589398
    • SB59603
    • N-Methyl-N-[3-(pyrimidin-2-yloxy)benzyl]amine
    • TS-00462
    • N-methyl-N-[3-(2-pyrimidinyloxy)benzyl]amine
    • VS-10458
    • 828242-93-9
    • CS-0315574
    • A1-05280
    • N-Methyl-1-(3-(pyrimidin-2-yloxy)phenyl)methanamine
    • Methyl({[3-(pyrimidin-2-yloxy)phenyl]methyl})amine
    • XDEUAGLSWXWHIF-UHFFFAOYSA-N
    • AKOS001478378
    • AN-465/43421771
    • SCHEMBL14368005
    • N-Methyl-1-{3-[(pyrimidin-2-yl)oxy]phenyl}methanamine
    • MDL: MFCD09692211
    • Inchi: 1S/C12H13N3O/c1-13-9-10-4-2-5-11(8-10)16-12-14-6-3-7-15-12/h2-8,13H,9H2,1H3
    • InChI Key: XDEUAGLSWXWHIF-UHFFFAOYSA-N
    • SMILES: O(C1N=CC=CN=1)C1=CC=CC(=C1)CNC

Computed Properties

  • Exact Mass: 215.105862047g/mol
  • Monoisotopic Mass: 215.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 47Ų

Benzenemethanamine, N-methyl-3-(2-pyrimidinyloxy)- Pricemore >>

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Additional information on Benzenemethanamine, N-methyl-3-(2-pyrimidinyloxy)-

Comprehensive Overview of Benzenemethanamine, N-methyl-3-(2-pyrimidinyloxy)- (CAS No. 828242-93-9)

Benzenemethanamine, N-methyl-3-(2-pyrimidinyloxy)- (CAS No. 828242-93-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of novel therapeutic agents and crop protection solutions. Its CAS number 828242-93-9 serves as a critical identifier for researchers and industry professionals seeking precise chemical information.

The molecular structure of N-methyl-3-(2-pyrimidinyloxy)benzenemethanamine features a benzene ring linked to a methanamine group, which is further substituted with a methyl group and a pyrimidinyloxy moiety. This configuration imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers often explore its reactivity and potential applications in drug discovery, particularly in the design of kinase inhibitors and other targeted therapies.

In recent years, the demand for Benzenemethanamine derivatives has surged due to their versatility in medicinal chemistry. The compound's ability to act as a building block for more complex molecules has made it a focal point in the development of treatments for chronic diseases, such as cancer and autoimmune disorders. Its pyrimidinyloxy component is particularly noteworthy, as pyrimidine derivatives are known for their biological activity and therapeutic potential.

From an industrial perspective, CAS 828242-93-9 is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. These methods ensure high purity and yield, meeting the stringent requirements of pharmaceutical applications. The compound's stability under various conditions further enhances its utility in large-scale production.

The agrochemical sector also benefits from the unique properties of N-methyl-3-(2-pyrimidinyloxy)benzenemethanamine. Its incorporation into pesticide formulations has shown promise in enhancing the efficacy of crop protection agents. Researchers are investigating its role in developing next-generation insecticides and herbicides, addressing the growing need for sustainable agricultural solutions.

Market trends indicate a rising interest in Benzenemethanamine-based compounds, driven by advancements in precision agriculture and personalized medicine. The compound's compatibility with green chemistry principles aligns with the global shift toward environmentally friendly practices. As a result, manufacturers are investing in scalable and eco-friendly synthesis routes to meet the increasing demand.

For researchers and industry professionals, understanding the spectroscopic data of CAS No. 828242-93-9 is essential. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) analyses provide detailed insights into its molecular structure and purity. These analytical techniques are indispensable for quality control and regulatory compliance in pharmaceutical and agrochemical applications.

In conclusion, Benzenemethanamine, N-methyl-3-(2-pyrimidinyloxy)- represents a versatile and valuable compound in modern chemistry. Its applications span across pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is poised to play a critical role in addressing some of the most pressing challenges in health and agriculture.

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